Cas no 6321-58-0 (2-(2,3-dihydro-1H-inden-5-ylcarbonyl)benzoic acid)

• Product Name: 2-(2,3-dihydro-1H-inden-5-ylcarbonyl)benzoic acid
• CAS No: 6321-58-0
• MF: C₁₇H₁₄O₃
• MW: 266.291265010834
• CID: 959243
• PubChem ID: 232851
• Update Time: 2025-07-25

2-(2,3-dihydro-1H-inden-5-ylcarbonyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2,3-dihydro-1H-inden-5-ylcarbonyl)benzoic acid
• 2-(2,3-dihydro-1H-indene-5-carbonyl)benzoic acid
• 2-(2,3-dihydro-1H-inden-5-ylcarbonyl)benzenecarboxylic acid
• 2-(Indan-5-carbonyl)-benzoesaeure
• 2-(indan-5-carbonyl)-benzoic acid
• 5-(2-Carboxy-benzoyl)-hydrinden
• AC1L5OSI
• AC1Q5U5P
• Bionet2_001172
• CHEMBL1213276
• NSC30815
• NSC-30815
• DTXSID70283287
• HMS2855B20
• SMR000550277
• 6321-58-0
• 2-(2,3-dihydro-1H-indene-5-carbonyl)benzoicacid
• 6W-0213
• MFCD03787575
• MLS001166011
• AKOS005099329
• HMS1367F06

• Inchi： 1S/C17H14O3/c18-16(14-6-1-2-7-15(14)17(19)20)13-9-8-11-4-3-5-12(11)10-13/h1-2,6-10H,3-5H2,(H,19,20)
• InChI Key： VVBMGEZSIIRJFI-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=CC=1C(=O)O)C1C=CC2=C(C=1)CCC2

Computed Properties

• Exact Mass: 266.09432
• Monoisotopic Mass: 266.094
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 390
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 54.4Ų

Experimental Properties

• Density: 1.273
• Boiling Point: 506.8°C at 760 mmHg
• Flash Point: 274.4°C
• Refractive Index: 1.637
• PSA: 54.37
• LogP: 3.10450
• Vapor Pressure: 0.0±1.4 mmHg at 25°C

2-(2,3-dihydro-1H-inden-5-ylcarbonyl)benzoic acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 2-(2,3-dihydro-1H-inden-5-ylcarbonyl)benzoic acid

Introduction to 2-(2,3-dihydro-1H-inden-5-ylcarbonyl)benzoic acid (CAS No. 6321-58-0) and Its Emerging Applications in Chemical Biology

2-(2,3-dihydro-1H-inden-5-ylcarbonyl)benzoic acid, identified by the chemical identifier CAS No. 6321-58-0, is a structurally intriguing compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This benzoic acid derivative features a fused indane moiety, which imparts unique electronic and steric properties, making it a valuable scaffold for the development of novel bioactive molecules. The compound’s molecular architecture suggests potential applications in modulating biological pathways, particularly those involving enzyme inhibition and receptor binding. Its synthesis and functionalization have been explored in several cutting-edge studies, highlighting its versatility as a building block in medicinal chemistry.

The indane core of 2-(2,3-dihydro-1H-inden-5-ylcarbonyl)benzoic acid contributes to its distinctive physicochemical properties, including solubility and metabolic stability. These characteristics are particularly advantageous in drug design, where optimizing pharmacokinetic profiles is crucial for therapeutic efficacy. Recent advancements in computational chemistry have enabled the rational design of derivatives based on this scaffold, leveraging molecular modeling to predict binding affinities and interactions with biological targets.

In the realm of chemical biology, this compound has been investigated for its potential role in inhibiting key enzymes associated with inflammatory and neurodegenerative diseases. For instance, studies have demonstrated that derivatives of 2-(2,3-dihydro-1H-inden-5-ylcarbonyl)benzoic acid can modulate the activity of cyclooxygenase (COX) enzymes, which are pivotal in the synthesis of prostaglandins involved in inflammation. The benzoic acid moiety further enhances its bioactivity by serving as a hydrogen bond acceptor, facilitating interactions with protein targets.

Moreover, the synthetic accessibility of CAS No. 6321-58-0 has spurred interest in its use as a precursor for more complex pharmacophores. Researchers have employed multi-step organic synthesis to introduce various functional groups at different positions of the indane ring, thereby expanding the chemical space for drug discovery. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in achieving regioselective modifications, allowing for the creation of structurally diverse analogs.

The pharmacological relevance of 2-(2,3-dihydro-1H-inden-5-ylcarbonyl)benzoic acid has also been explored in preclinical models. Initial studies suggest that certain derivatives exhibit promising anti-inflammatory and analgesic effects without significant side effects. These findings align with the growing demand for alternative therapeutic agents that offer improved safety profiles compared to conventional drugs. The compound’s ability to interact with both cytosolic and membrane-bound targets makes it an attractive candidate for developing dual-action therapeutics.

Recent breakthroughs in drug delivery systems have further enhanced the potential applications of CAS No. 6321-58-0. Nanotechnology-based formulations have been developed to improve the bioavailability and targeted delivery of this compound, ensuring higher therapeutic efficacy at lower doses. These innovations underscore the importance of interdisciplinary approaches in translating laboratory findings into clinical applications.

The indole-like aromatic system present in 2-(2,3-dihydro-1H-inden-5-ylcarbonyl)benzoic acid also opens avenues for exploring its role in cancer therapy. Preliminary research indicates that derivatives of this scaffold can induce apoptosis in certain cancer cell lines by disrupting critical signaling pathways. The compound’s ability to penetrate biological membranes and reach intracellular targets makes it a promising candidate for developing anticancer agents with minimal systemic toxicity.

In conclusion, 2-(2,3-dihydro-1H-inden-5-ylcarbonyl)benzoic acid (CAS No. 6321-58-0) represents a fascinating compound with diverse biological activities and synthetic utility. Its unique structural features make it an ideal candidate for further exploration in chemical biology and drug development. As research continues to uncover new applications for this molecule, it is likely to play an increasingly important role in addressing some of today’s most pressing medical challenges.